5-ethoxy-3-(4-fluorobenzyl)-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-ethoxy-3-[(4-fluorophenyl)methyl]-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H18FN3O3/c1-4-25-15-11(2)9-20-16-14(15)17(23)22(18(24)21(16)3)10-12-5-7-13(19)8-6-12/h5-9H,4,10H2,1-3H3
• InChI Key: XJDVNQCRIZYIIB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=NC=C1C)N(C(=O)N(C2=O)CC3=CC=C(C=C3)F)C
• Molecular Formula: C18H18FN3O3
• Molecular Weight: 343.4 g/mol

Description

5-ethoxy-3-(4-fluorobenzyl)-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, also known as EFDP, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. EFDP is a pyrimidine derivative that exhibits remarkable biological activities, making it an attractive candidate for drug development and other research applications.

Mechanism of Action

The exact mechanism of action of 5-ethoxy-3-(4-fluorobenzyl)-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is not fully understood, but it is believed to act by modulating the activity of various neurotransmitter systems in the brain. 5-ethoxy-3-(4-fluorobenzyl)-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione has been shown to bind to specific receptors in the brain, including the GABA and adenosine receptors, which are involved in the regulation of pain, inflammation, and seizure activity.
Biochemical and Physiological Effects:
5-ethoxy-3-(4-fluorobenzyl)-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione has been shown to exhibit potent analgesic, anti-inflammatory, and anticonvulsant activities in various animal models. 5-ethoxy-3-(4-fluorobenzyl)-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione has also been shown to exhibit neuroprotective effects, making it a potential candidate for the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

5-ethoxy-3-(4-fluorobenzyl)-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione has several advantages as a research tool, including its potent biological activities, ease of synthesis, and relatively low cost. However, 5-ethoxy-3-(4-fluorobenzyl)-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione also has some limitations, including its limited solubility in aqueous solutions and its potential toxicity at high doses.

Future Directions

5-ethoxy-3-(4-fluorobenzyl)-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione has significant potential for future research and development. Some possible future directions include:
1. Development of 5-ethoxy-3-(4-fluorobenzyl)-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione analogs with improved pharmacological properties.
2. Investigation of the potential use of 5-ethoxy-3-(4-fluorobenzyl)-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione in the treatment of neurological disorders, including Alzheimer's disease and Parkinson's disease.
3. Investigation of the potential use of 5-ethoxy-3-(4-fluorobenzyl)-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione as a tool for studying the role of specific neurotransmitter systems in the brain.
4. Investigation of the potential use of 5-ethoxy-3-(4-fluorobenzyl)-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione in the treatment of pain and inflammation.
5. Investigation of the potential use of 5-ethoxy-3-(4-fluorobenzyl)-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione as a tool for studying the mechanisms of action of other drugs and compounds.
In conclusion, 5-ethoxy-3-(4-fluorobenzyl)-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a novel compound with significant potential for research and development in various fields. 5-ethoxy-3-(4-fluorobenzyl)-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione exhibits potent biological activities and has several advantages as a research tool. Further research is needed to fully understand the mechanisms of action of 5-ethoxy-3-(4-fluorobenzyl)-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione and its potential applications in various fields.

Synthesis Methods

The synthesis of 5-ethoxy-3-(4-fluorobenzyl)-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione involves the reaction of 4-fluorobenzylamine with 5-ethoxy-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione in the presence of a suitable catalyst. The reaction proceeds via a series of intermediate steps, resulting in the formation of 5-ethoxy-3-(4-fluorobenzyl)-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione as the final product. The synthesis of 5-ethoxy-3-(4-fluorobenzyl)-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is relatively straightforward and can be achieved using standard laboratory techniques.

Scientific Research Applications

5-ethoxy-3-(4-fluorobenzyl)-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. 5-ethoxy-3-(4-fluorobenzyl)-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione exhibits remarkable biological activities, making it an attractive candidate for drug development. 5-ethoxy-3-(4-fluorobenzyl)-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione has been shown to possess potent analgesic, anti-inflammatory, and anticonvulsant activities, making it a potential candidate for the treatment of various neurological disorders.